Cas no 2680757-28-0 (2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid
• CAS No: 2680757-28-0
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5634764
• PubChem ID: 165935861
• Update Time: 2025-10-13

2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289322
• 2680757-28-0
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylic acid
• 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid

• Inchi： 1S/C14H17NO4S/c1-2-8-19-14(18)15-12-11(13(16)17)9-6-4-3-5-7-10(9)20-12/h2H,1,3-8H2,(H,15,18)(H,16,17)
• InChI Key： KQOPKZTXCZCGFW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CCCCC2)NC(=O)OCC=C

Computed Properties

• Exact Mass: 295.08782920g/mol
• Monoisotopic Mass: 295.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid

Introduction to 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid (CAS No. 2680757-28-0)

2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid (CAS No. 2680757-28-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of cycloheptabthiophenes, which are known for their unique structural and electronic properties. The compound's structure includes a cycloheptabthiophene core and a propenyl ester functional group, making it a promising candidate for various applications in material science and pharmaceutical research.

The chemical structure of 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid is characterized by a seven-membered ring containing three sulfur atoms and four carbon atoms. The presence of the propenyl ester group at the 3-position adds additional complexity and reactivity to the molecule. This structural feature is crucial for its potential applications in areas such as organic electronics and drug discovery.

Recent studies have highlighted the importance of cycloheptabthiophenes in the development of organic semiconductors. These materials are essential for the fabrication of organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The unique electronic properties of cycloheptabthiophenes, such as high charge carrier mobility and tunable bandgaps, make them attractive candidates for these applications. The propenyl ester group in 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid can further enhance these properties by modulating the molecular packing and intermolecular interactions.

In the realm of medicinal chemistry, 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid has shown promise as a lead compound for drug development. Its structural features suggest potential biological activity against various targets. For instance, preliminary studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. Further research is needed to fully explore its therapeutic potential and to optimize its pharmacological properties.

The synthesis of 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid typically involves multi-step procedures that require precise control over reaction conditions. Key steps include the formation of the cycloheptabthiophene core through cyclization reactions and the introduction of the propenyl ester group via esterification or other functional group transformations. Advanced synthetic methods such as transition-metal catalysis and organocatalysis have been employed to improve the efficiency and selectivity of these reactions.

The physical and chemical properties of 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid have been extensively studied using various analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) have provided valuable insights into its molecular structure and purity. Thermal analysis techniques like DSC (Differential Scanning Calorimetry) and TGA (Thermogravimetric Analysis) have been used to evaluate its thermal stability and decomposition behavior.

In terms of biological evaluation, 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid has been tested for its cytotoxicity against various cancer cell lines. Initial results suggest that it exhibits selective cytotoxicity towards certain types of cancer cells while showing minimal toxicity towards normal cells. This selective activity is an important consideration for its potential use as an anticancer agent.

To further understand the mechanism of action of 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid, ongoing research is focused on elucidating its interactions with specific cellular targets. Techniques such as molecular docking simulations and biochemical assays are being employed to identify potential binding sites and to assess its binding affinity to these targets.

In conclusion, 2-{(prop-2-en-1-yloxy)carbonylamino}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylic acid (CAS No. 2680757-28-0) is a versatile compound with significant potential in both material science and medicinal chemistry. Its unique structural features and promising biological activities make it an exciting subject for further research and development. As more studies are conducted to explore its properties and applications, it is likely that this compound will continue to play a crucial role in advancing our understanding of cycloheptabthiophenes and their derivatives.